Cas no 72447-61-1 (2-(3-aminopropyl)aniline dihydrochloride)

• Product Name: 2-(3-aminopropyl)aniline dihydrochloride
• CAS No: 72447-61-1
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• CID: 1755403
• PubChem ID: 155895
• Update Time: 2025-08-04

2-(3-aminopropyl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)aniline dihydrochloride
• Benzenepropanamine, 2-amino-, dihydrochloride
• DTXSID60222746
• 2-(3-aminopropyl)aniline;dihydrochloride
• EN300-27184286
• 72447-61-1

• Inchi： 1S/C9H14N2.2ClH/c10-7-3-5-8-4-1-2-6-9(8)11;;/h1-2,4,6H,3,5,7,10-11H2;2*1H
• InChI Key： AHYHWMMZYNPENL-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCCCC1C=CC=CC=1N

Computed Properties

• Exact Mass: 222.06928
• Monoisotopic Mass: 222.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Additional information on 2-(3-aminopropyl)aniline dihydrochloride

2-(3-Aminopropyl)Aniline Dihydrochloride: A Comprehensive Overview

2-(3-Aminopropyl)aniline dihydrochloride, also known by its CAS number 72447-61-1, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C9H16Cl2N2, is a derivative of aniline, featuring a substituted amino group attached to the benzene ring. The presence of the aminopropyl group introduces unique chemical properties, making it a versatile molecule for diverse applications.

The synthesis of 2-(3-aminopropyl)aniline dihydrochloride typically involves nucleophilic substitution or coupling reactions, depending on the desired regiochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

One of the most notable applications of 2-(3-aminopropyl)aniline dihydrochloride is in the field of drug discovery. Its structure allows for easy functionalization, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, studies have shown its potential as a precursor for antidepressants and neuroprotective agents, due to its ability to modulate neurotransmitter systems.

In materials science, 2-(3-aminopropyl)aniline dihydrochloride has been utilized in the development of advanced polymers and coatings. Its ability to form strong hydrogen bonds with other molecules makes it ideal for creating materials with enhanced mechanical properties. Recent research has focused on its use in creating stimuli-responsive polymers, which can change their properties in response to external conditions such as temperature or pH.

The compound's role in biotechnology is another area gaining traction. It has been employed as a ligand in metalloporphyrin complexes, which are used in catalysis and sensing applications. Its ability to coordinate with metal ions while maintaining structural integrity has made it a valuable component in designing efficient catalysts for organic transformations.

From an environmental perspective, 2-(3-aminopropyl)aniline dihydrochloride has been studied for its potential in water treatment technologies. Its ability to adsorb heavy metals from aqueous solutions has been explored, offering a sustainable approach to remediating contaminated water sources.

Recent studies have also highlighted its potential in nanotechnology, where it serves as a building block for constructing nanostructured materials. Its amphiphilic nature allows it to self-assemble into nanofibers or nanoparticles, which can be tailored for specific applications such as drug delivery or imaging.

In conclusion, 2-(3-aminopropyl)aniline dihydrochloride (CAS No. 72447-61-1) is a multifaceted compound with applications spanning drug discovery, materials science, biotechnology, and environmental remediation. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as a key molecule in modern chemistry.